Keto-D-fructose phthalazin-1-ylhydrazone

• Molecular Formula: C14H18N4O5
• Molecular Weight: 322.32 g/mol
• InChI: InChI=1S/C14H18N4O5/c19-6-10(12(22)13(23)11(21)7-20)16-18-14-9-4-2-1-3-8(9)5-15-17-14/h1-5,11-13,19-23H,6-7H2,(H,17,18)/t11-,12-,13-/m1/s1
• InChIKey: JTXLYEKQSQUJTI-JHJVBQTASA-N

Keto-D-fructose phthalazin-1-ylhydrazone – Biochemical Reagent Overview

Keto-D-fructose phthalazin-1-ylhydrazone (CAS 1082040-10-5, C14H18N4O5, MW 322.32) is a carbohydrate derivative formed via condensation of D-fructose with phthalazin-1-ylhydrazine, yielding a hydrazone-linked fructose-phthalazine conjugate . The compound exhibits dual functional identity: it is characterized as a biochemical reagent in glycobiology research for probing glycan-processing enzymes and carbohydrate metabolic pathways , while simultaneously recognized as a derivative of 1-hydrazinophthalazine with documented anti-inflammatory activity . It appears as a yellow to pale yellow crystalline solid, demonstrates solubility in DMSO, methanol, and water, and is typically stored at -20°C for long-term stability with a reported melting point of 120–126°C [1]. The compound's molecular architecture includes a phthalazine moiety capable of engaging aromatic stacking interactions and a fructose-derived open-chain hexitol scaffold presenting five hydroxyl groups for potential hydrogen bonding and derivatization [2].

✓ Probe for glycobiology: sugar structure, synthesis, and evolution studies

✓ Hydrazone linker for carbohydrate derivatization and labeling workflows

✓ Keto-fructose scaffold for fructose metabolism enzyme research

• [1] Creative Biolabs. Keto-D-fructose phthalazin-1-ylhydrazone (GMS0215S) Datasheet. 2026. View Source
• [2] Molbase. KETO-D-FRUCTOSE PHTHALAZIN-1-YLHYDRAZONE Chemical Property Data. 2026. View Source

Why Keto-D-fructose phthalazin-1-ylhydrazone Is Not Easily Substituted

The selection of carbohydrate hydrazone derivatives for research or industrial applications is not a matter of simple interchangeability due to fundamental differences in sugar scaffold identity and stereochemistry that dictate downstream biological and chemical behavior. Keto-D-fructose phthalazin-1-ylhydrazone incorporates a D-fructose ketose-derived open-chain hexitol structure with a (3R) stereochemical configuration that is empirically linked to specific target engagement, such as aquaporin-1 inhibition . In contrast, the closely related Aldehydo-D-glucose Phthalazin-1-ylhydrazone (CAS 881180-23-0) employs a D-glucose aldose scaffold, resulting in distinct conformational preferences and potentially divergent recognition by carbohydrate-processing enzymes, including fructokinase and ketohexokinase which demonstrate substrate specificity for fructose derivatives [1]. Furthermore, the hydrazone linkage position and the presence of a keto group at C-3 in the fructose derivative provide unique synthetic handles for downstream derivatization, including cyclization to bioactive oxadiazoles and selective oxidation/reduction chemistry, that are absent in glucose-based analogs . Therefore, procurement decisions based solely on shared phthalazine moieties or similar molecular weights (322.32 g/mol for both compounds) risk experimental failure due to mismatched enzyme specificity, altered pharmacokinetic profiles, or incompatible chemical reactivity.

! Phthalazine and keto-fructose structural features may not be replicated by generic hydrazones like DNPH or dansylhydrazine

! Substitution may shift chromatographic retention and detection sensitivity due to altered LogP and MW

! Enzyme interaction specificity may not be achieved with non-fructose hydrazone probes

• [1] Santa Cruz Biotechnology. Keto-D-fructose Phthalazin-1-ylhydrazone (SC-211686) Technical Information. 2026. View Source

Quantifiable Differentiation Against In-Class Alternatives

Molecular Mass and LogP for Chromatography and Detection

Keto-D-fructose phthalazin-1-ylhydrazone synthesis via microwave-assisted cyclization in acetic anhydride with ZnCl₂ as catalyst achieves an E:Z isomer ratio exceeding 20:1, compared to a 2:1 equilibrium mixture obtained under conventional acid-catalyzed conditions . The microwave-assisted method yields 85–92% product within 15–20 minutes, whereas conventional acid-catalyzed synthesis produces only 65–70% yield over 8–12 hours . Enzymatic ketonization employing ketotransferases or fructose-specific dehydrogenases further generates the (3R)-diastereomer exclusively, a configuration empirically associated with aquaporin-1 inhibition .

MW & LogP

Reported

322.32 g/mol
LogP ~0
MW diff. -124.18 vs DNPH

Distinct MW and hydrophilicity influence chromatographic and MS detection fit

Calculated properties; cross-study comparison

Evidence Dimension	Synthesis isomer selectivity (E:Z ratio)
Target Compound Data	E:Z > 20:1
Comparator Or Baseline	Conventional acid-catalyzed synthesis (E:Z = 2:1)
Quantified Difference	≥10-fold improvement in E-isomer selectivity
Conditions	Microwave-assisted cyclization in Ac₂O with ZnCl₂ catalyst, 15–20 min

Why This Matters

Superior stereoselectivity directly impacts biological reproducibility; the E-isomer is specifically correlated with transmembrane water channel inhibition, making isomer purity a critical procurement specification for assay consistency.

Hydrazone Formation Efficiency and Reaction Kinetics

Keto-D-fructose phthalazin-1-ylhydrazone exhibits augmented hydrazone bond stability through two synergistic strategies: acid-triggered cyclization and microwave-assisted synthesis . Under acidic conditions (pH 3–4), the open-chain fructose moiety undergoes Schiff base protonation, prompting Amadori rearrangement and subsequent cyclization that protects the hydrazone linkage from hydrolytic cleavage . This pH-dependent stabilization contrasts with unsubstituted hydrazinophthalazine derivatives (e.g., hydralazine) which lack the carbohydrate scaffold and thus remain susceptible to rapid hydrolysis under physiological conditions [1]. The microwave-assisted synthetic route further suppresses racemization and degradation during preparation, yielding product with enhanced long-term integrity compared to conventionally synthesized material .

Formation Efficiency

Class-level

Expected quantitative reaction with carbonyls (class inference)

May support reliable labeling for glycobiology assays

Direct kinetic data limited; based on phthalazine hydrazine reactivity

Evidence Dimension	Hydrazone bond stability under physiological pH
Target Compound Data	Acid-triggered cyclization at pH 3–4 confers protective intramolecular cyclization
Comparator Or Baseline	Unsubstituted hydrazinophthalazine derivatives (e.g., hydralazine) without carbohydrate scaffold
Quantified Difference	Qualitative stabilization; exact half-life extension not quantified in available literature
Conditions	Aqueous buffer at physiological pH range

Why This Matters

Hydrazone bond lability is a known limitation of this compound class; the documented stabilization mechanism provides a rational basis for selecting this specific derivative over simpler hydrazinophthalazines in assays requiring extended incubation or physiological conditions.

• [1] DrugFuture. Hydralazine Chemical and Pharmacological Properties. 2026. View Source

Stability and Purity for Long-Term Research Use

Keto-D-fructose phthalazin-1-ylhydrazone has been employed as a probe to elucidate the mechanisms of enzymes involved in fructose metabolism, specifically ketohexokinase and fructokinase [1]. The compound's utility in these studies derives from its fructose-derived scaffold, which is recognized by fructose-specific enzymes, whereas glucose-based analogs such as Aldehydo-D-glucose Phthalazin-1-ylhydrazone (CAS 881180-23-0) lack this metabolic pathway specificity . While quantitative inhibition constants (Ki) or substrate turnover rates (kcat) are not publicly available, the documented use in enzyme mechanistic studies indicates that the fructose scaffold confers specific recognition by fructokinase and ketohexokinase that is not achievable with glucose-derived or other sugar hydrazone analogs [1].

Stability & Purity

Specification review

Purity ≥95%
Storage: -20°C long-term

Supports lot consistency and long-term experimental reproducibility

Vendor specifications; comparative stability context

Evidence Dimension	Enzyme substrate recognition specificity
Target Compound Data	Recognized as substrate/probe for ketohexokinase and fructokinase
Comparator Or Baseline	Aldehydo-D-glucose Phthalazin-1-ylhydrazone (not recognized by fructose-specific enzymes)
Quantified Difference	Qualitative specificity; quantitative kinetic parameters not reported in available literature
Conditions	In vitro enzyme assays with fructose metabolic enzymes

Why This Matters

For researchers investigating fructose-specific metabolic pathways, this compound provides the necessary scaffold identity that glucose-based alternatives cannot supply, preventing false-negative results due to substrate mismatch.

• [1] Santa Cruz Biotechnology. Keto-D-fructose Phthalazin-1-ylhydrazone (SC-211686) Technical Information. 2026. View Source

Specificity for Fructose-Related Metabolic Enzymes

Keto-D-fructose phthalazin-1-ylhydrazone is documented as a derivative of 1-hydrazinophthalazine that exhibits anti-inflammatory activity . This activity is shared with its glucose counterpart, Aldehydo-D-glucose Phthalazin-1-ylhydrazone, which is referenced to Jaques et al. (Helv. Physiol. Pharmacol. Acta, 23, 54, 1965) as demonstrating anti-inflammatory effects [1]. However, no direct head-to-head comparative data quantifying relative potency (e.g., IC50 in inflammation models) between the fructose and glucose derivatives is available in the public literature. The anti-inflammatory activity of the parent hydrazinophthalazine scaffold is well-established, but the impact of the fructose versus glucose substitution on potency, selectivity, or pharmacokinetics remains unquantified [2].

Enzyme Specificity

Data to verify

Probe for ketohexokinase and fructokinase; no quantitative kinetics

Structural mimicry may support targeted enzyme interaction studies

Quantitative enzyme data not available; verify in assay

Evidence Dimension	Anti-inflammatory activity (presence/absence)
Target Compound Data	Anti-inflammatory activity present (qualitative)
Comparator Or Baseline	Aldehydo-D-glucose Phthalazin-1-ylhydrazone (anti-inflammatory activity present, qualitative)
Quantified Difference	No quantitative comparative data available; both compounds exhibit class-level anti-inflammatory activity
Conditions	Not specified in available vendor documentation

Why This Matters

While both compounds share anti-inflammatory activity as a class feature, the lack of quantitative differentiation means procurement decisions for anti-inflammatory research cannot be guided by potency differences; other differentiating factors (sugar scaffold, synthetic accessibility, stability) must drive selection.

• [1] Santa Cruz Biotechnology. Aldehydo-D-glucose Phthalazin-1-ylhydrazone (SC-217594) References. 2026. View Source
• [2] Jaques R. Helvetica Physiologica et Pharmacologica Acta. 1965;23(1):54-60. PMID: 5831966. View Source

Keto-D-Fructose Phthalazin-1-ylhydrazone is Marketed for Glycobiology Research Applications

Keto-D-fructose phthalazin-1-ylhydrazone is consistently described by multiple vendors as a biochemical reagent intended for glycobiology research, with applications in studying glycan structure, synthesis, enzymology of glycan formation and degradation, and protein-glycan recognition [1]. The compound's mechanism of action involves interaction with glycans and glycan-processing enzymes, acting as a substrate or inhibitor in enzymatic reactions . In contrast, Aldehydo-D-glucose Phthalazin-1-ylhydrazone is primarily positioned as a carbohydrate derivative of hydrazinophthalazine with anti-inflammatory activity and utility in analytical detection and quantification of reducing sugars, but without specific glycobiology research emphasis . This differential application focus reflects the distinct sugar scaffold identities: the fructose-derived compound aligns with fructose-specific metabolic and glycan-related pathways, while the glucose derivative serves broader carbohydrate analytical purposes.

Evidence Dimension	Primary marketed research application
Target Compound Data	Glycobiology research (glycan processing enzymes, protein-glycan interactions)
Comparator Or Baseline	Aldehydo-D-glucose Phthalazin-1-ylhydrazone (analytical detection of reducing sugars, anti-inflammatory research)
Quantified Difference	Application category distinction; no quantitative performance metrics available
Conditions	Vendor product categorization and technical datasheets

Why This Matters

Procurement based on intended research application requires alignment with vendor-specified use cases; selecting the fructose derivative for fructose-specific glycobiology studies ensures appropriate chemical identity, whereas the glucose derivative may not engage the same biological targets.

• [1] PeptideDB. Keto-D-fructose phthalazin-1-ylhydrazone Bioactivity Data. 2026. View Source

Targeted Application Scenarios in Glycobiology and Carbohydrate Research

Fructose Metabolism and Ketohexokinase/Fructokinase Activity

Laboratories engaged in hydrazone derivatization or cyclization chemistry requiring high stereochemical purity should prioritize Keto-D-fructose phthalazin-1-ylhydrazone synthesized via microwave-assisted methods, which achieve an E:Z isomer ratio exceeding 20:1 (versus 2:1 under conventional conditions) and yields of 85–92% in 15–20 minutes . This synthetic route enables consistent biological reproducibility in assays where the E-isomer is specifically linked to aquaporin-1 inhibition . Procurement from vendors offering microwave-synthesized material or providing isomer ratio certificates of analysis is recommended for assay consistency.

Carbohydrate Derivatization for HPLC and LC-MS Analysis

Investigators studying fructose-specific metabolic pathways should select Keto-D-fructose phthalazin-1-ylhydrazone due to its documented use as a probe for ketohexokinase and fructokinase [1]. The fructose-derived scaffold confers enzyme recognition specificity that glucose-based analogs such as Aldehydo-D-glucose Phthalazin-1-ylhydrazone cannot provide, preventing substrate mismatch and false-negative experimental outcomes . This compound is appropriate for in vitro enzyme assays exploring fructose metabolism in hepatic, renal, or metabolic disease contexts.

Analytical Method Development for Fructose Derivatives

Glycobiology researchers investigating glycan formation, degradation, or protein-glycan interactions involving fructose-derived motifs should procure Keto-D-fructose phthalazin-1-ylhydrazone, which is specifically marketed for glycobiology applications and interacts with glycan-processing enzymes . The compound's fructose scaffold aligns with studies of fructosyltransferases, fructose-containing glycans, or metabolic glycan pathways distinct from glucose-centric carbohydrate biology [2]. Selection of the glucose analog for fructose-specific glycobiology studies would introduce scaffold mismatches likely to compromise target engagement.

Protein-Glycan Interactions and Glycan Structure Studies

Experimental protocols involving extended incubation under physiological pH or aqueous buffer conditions may benefit from Keto-D-fructose phthalazin-1-ylhydrazone due to its documented acid-triggered cyclization stabilization mechanism (pH 3–4) that protects the hydrazone linkage from hydrolytic cleavage . While quantitative half-life comparisons versus unsubstituted hydrazinophthalazines are not available, the carbohydrate scaffold provides a stabilization advantage that simpler hydrazinophthalazine derivatives (e.g., hydralazine) lack, making this compound a rational choice for assays where hydrazone bond lability would otherwise confound results [3].

Application

Selection Property

Validation Focus

Fructose metabolism enzyme studies

Keto-fructose scaffold probe

Enzyme interaction specificity and kinetic characterization

Carbohydrate HPLC/LC-MS derivatization

Hydrazone labeling and detection properties

Retention time and MS signal optimization

Analytical method development

Defined purity and storage stability

Lot consistency and long-term stability verification

Protein-glycan interaction studies

Stable hydrazone linkage formation

Glycan conjugation reproducibility and stability

• [1] Santa Cruz Biotechnology. Keto-D-fructose Phthalazin-1-ylhydrazone (SC-211686) Technical Information. 2026. View Source
• [2] PeptideDB. Keto-D-fructose phthalazin-1-ylhydrazone Bioactivity Data. 2026. View Source
• [3] DrugFuture. Hydralazine Chemical and Pharmacological Properties. 2026. View Source